Cas no 1805649-90-4 (Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate
• CAS No: 1805649-90-4
• MF: C₁₃H₁₂ClF₂NO₃
• MW: 303.689089775085
• CID: 4981356
• Update Time: 2025-11-01

Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate

• Inchi： 1S/C13H12ClF2NO3/c1-2-19-12(18)5-8-4-11(20-13(15)16)10(7-17)3-9(8)6-14/h3-4,13H,2,5-6H2,1H3
• InChI Key： IICZYVZJEMDQOZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(=CC=1CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 372
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate

Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate (CAS No. 1805649-90-4): A Comprehensive Overview

Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate, identified by its CAS number 1805649-90-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a complex aromatic structure, exhibits a unique combination of functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both cyano and difluoromethoxy substituents in its molecular framework suggests potential applications in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The< strong>Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate molecule is characterized by its phenylacetic acid derivative backbone, which is a common scaffold in medicinal chemistry. The< strong>2-chloromethyl group introduces a reactive methylene segment, facilitating further functionalization through nucleophilic addition reactions. This reactivity is particularly valuable in constructing more intricate molecular architectures, such as those found in protease inhibitors and kinase inhibitors. Additionally, the< strong>4-cyano group contributes to the electron-withdrawing nature of the molecule, influencing its electronic properties and potentially enhancing binding affinity to biological targets.

The< strong>5-(difluoromethoxy) moiety is another critical feature of this compound, as fluorine atoms are known to modulate metabolic stability and binding interactions with biological receptors. In recent years, the incorporation of fluorinated aromatic rings into drug candidates has been extensively studied due to their ability to improve pharmacokinetic profiles and therapeutic efficacy. For instance, fluorinated derivatives have shown promise in the treatment of cancer and infectious diseases by enhancing drug resistance and target specificity. The< strong>difluoromethoxy group in Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate may thus play a pivotal role in optimizing its pharmacological properties.

In the realm of academic research, Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate has been explored as a key intermediate in the synthesis of various pharmacologically relevant compounds. One notable area of investigation involves its use in developing small-molecule modulators of enzyme activity. Enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX) are implicated in inflammatory pathways and have been targeted for therapeutic intervention. The< strong>2-chloromethyl group provides a site for selective modification, allowing chemists to design inhibitors with high precision. Preliminary studies suggest that derivatives of Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate may exhibit inhibitory effects on these enzymes, potentially leading to novel anti-inflammatory agents.

Furthermore, the< strong>4-cyano and< strong>5-(difluoromethoxy) substituents contribute to the compound's ability to interact with biological targets through multiple mechanisms. The cyano group can engage in hydrogen bonding or act as a bioisostere for other functional groups, while the difluoromethoxy moiety can influence electronic distribution and lipophilicity. These features make Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate a valuable building block for structure-based drug design. Computational modeling studies have demonstrated that such compounds can be optimized for improved binding affinity and selectivity against specific protein targets.

The pharmaceutical industry has also shown interest in Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate due to its potential applications in treating neurological disorders. Neurotransmitter receptor modulation is a key strategy in managing conditions such as Alzheimer's disease, Parkinson's disease, and depression. The unique structural features of this compound may enable it to interact with neurotransmitter receptors or enzyme systems involved in these pathologies. For example, analogs containing similar< strong>difluoromethoxy groups have been reported to enhance cholinergic activity, which is beneficial in cognitive enhancement therapies.

In conclusion, Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate (CAS No. 1805649-90-4) represents a promising candidate for further exploration in pharmaceutical research. Its complex molecular architecture, featuring reactive functional groups such as< strong>2-chloromethyl,< strong>4-cyano, and< strong>5-(difluoromethoxy), offers numerous possibilities for synthetic chemistry and drug development. As our understanding of biological pathways continues to evolve, compounds like Ethyl 2-chloromethyl-4-cyano-5-(difluoromethoxy)phenylacetate are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.